Cas no 92001-53-1 (9H-Purine,6-chloro-8-ethyl-)

9H-Purine,6-chloro-8-ethyl- structure
9H-Purine,6-chloro-8-ethyl- structure
Product Name:9H-Purine,6-chloro-8-ethyl-
CAS No:92001-53-1
MF:C7H7ClN4
MW:182.610279321671
CID:815687
PubChem ID:6081372
Update Time:2025-04-19

9H-Purine,6-chloro-8-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-chloro-8-ethyl-
    • 6-chloro-8-ethyl-7H-purine
    • 6-CHLORO-8-ETHYL-9H-PURINE
    • NSC-25735
    • SCHEMBL5848451
    • AB53799
    • AKOS005208206
    • 92001-53-1
    • NSC 25735
    • 8-ethyl-6-chloropurine
    • PNSVJHYYAASBNE-UHFFFAOYSA-N
    • NSC25735
    • 9H-Purine, 6-chloro-8-ethyl-
    • DTXSID20421899
    • Inchi: 1S/C7H7ClN4/c1-2-4-11-5-6(8)9-3-10-7(5)12-4/h3H,2H2,1H3,(H,9,10,11,12)
    • InChI Key: PNSVJHYYAASBNE-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)N=C(CC)N2

Computed Properties

  • Exact Mass: 182.036
  • Monoisotopic Mass: 182.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.58
  • Boiling Point: 275.4°Cat760mmHg
  • Flash Point: 120.4°C
  • Refractive Index: 1.735
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited